Cas no 879-08-3 (9-Ethylguanine)

• Product Name: 9-Ethylguanine
• CAS No: 879-08-3
• MF: C₇H₉N₅O
• MW: 179.179260015488
• MDL: MFCD00057031
• CID: 722409
• PubChem ID: 135415584
• Update Time: 2025-11-07

9-Ethylguanine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-ethyl-1,9-dihydro-
• 2-amino-9-ethyl-3H-purin-6-one
• 9-Ethylguanine
• PD017397
• 2-amino-9-ethyl-1H-purin-6-one
• 2-amino-9-ethyl-6,9-dihydro-1H-purin-6-one
• NSC-22755
• SCHEMBL17860490
• NSC22755
• AKOS040755243
• 9H-Purine-6(1H)-one, 2-amino-9-ethyl-
• 879-08-3
• AC-32456
• UNII-A31S01JPR6
• DTXSID40236684
• AKOS006337097
• Guanine, 9-ethyl-
• 9-EtG
• SCHEMBL874736
• A916147
• 9-Athylguanin
• CHEMBL114110
• 2-amino-9-ethyl-1H-purin-6(9H)-one
• E78378
• 2-AMINO-9-ETHYL-1,9-DIHYDRO-6H-PURIN-6-ONE
• W-204000
• 2-Amino-9-ethyl-6-hydroxypurine
• 6H-Purin-6-one, 2-amino-9-ethyl-1,9-dihydro-
• MFCD00057031
• AS-66064
• A31S01JPR6
• 6-Amino-9-ethyl-2-hydroxypurine
• NSC 22755
• FT-0688014
• 6H-Purin-6-one, 2-amino-9-ethyl-1,9-dihydro-(9CI)
• HY-126060
• DB-253680
• CS-0090341
• Guanine, 9-ethyl-(8CI)
• DTXCID70159175

• MDL： MFCD00057031
• Inchi： 1S/C7H9N5O/c1-2-12-3-9-4-5(12)10-7(8)11-6(4)13/h3H,2H2,1H3,(H3,8,10,11,13)
• InChI Key： WDOYBEPLTCFIRQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)CC

Computed Properties

• Exact Mass: 179.08071
• Monoisotopic Mass: 179.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 85.3

Experimental Properties

• Density: 1.68
• Melting Point: N/A℃
• Boiling Point: 486.1°C at 760 mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.798
• PSA: 89.59000
• LogP: 0.30290
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

9-Ethylguanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-Ethylguanine

9-Ethylguanine (CAS No. 879-08-3): A Comprehensive Overview

9-Ethylguanine (CAS No. 879-08-3) is a synthetic purine derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is structurally similar to the naturally occurring nucleobase guanine, with the addition of an ethyl group at the 9-position. This modification imparts unique properties to 9-Ethylguanine, making it a valuable tool in various research applications, including the study of nucleic acid structure and function, as well as the development of novel therapeutic agents.

The chemical structure of 9-Ethylguanine is characterized by a purine ring system with an ethyl substituent at the 9-position. This structural feature differentiates it from other purine derivatives and influences its biological activity. The ethyl group enhances the lipophilicity of the molecule, potentially affecting its cellular uptake and distribution. Additionally, the modified structure can influence interactions with DNA and RNA, making 9-Ethylguanine a useful probe for investigating nucleic acid dynamics.

In recent years, 9-Ethylguanine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its role as a nucleoside analog. Nucleoside analogs are compounds that mimic the structure of natural nucleosides but have altered functional groups that can interfere with DNA or RNA synthesis. This property makes them valuable candidates for antiviral and anticancer therapies.

A notable study published in the *Journal of Medicinal Chemistry* explored the antiviral activity of 9-Ethylguanine. The researchers found that this compound exhibited significant inhibitory effects against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action was attributed to its ability to interfere with viral RNA replication by incorporating into viral RNA strands, leading to premature termination or reduced viral RNA synthesis.

Beyond its antiviral properties, 9-Ethylguanine has also shown promise in cancer research. A study published in *Cancer Research* investigated the effects of 9-Ethylguanine on various cancer cell lines. The results indicated that this compound could induce apoptosis (programmed cell death) in cancer cells by disrupting DNA replication and repair processes. The selective toxicity towards cancer cells was attributed to the higher metabolic activity and increased DNA synthesis rates in these cells compared to normal cells.

The potential therapeutic applications of 9-Ethylguanine are not limited to antiviral and anticancer treatments. Recent studies have also explored its use in neurodegenerative diseases. A study published in *Neuropharmacology* examined the neuroprotective effects of 9-Ethylguanine in models of Parkinson's disease and Alzheimer's disease. The findings suggested that this compound could protect neurons from oxidative stress and prevent neuroinflammation, potentially slowing down disease progression.

In addition to its biological activities, 9-Ethylguanine has been used as a research tool in various biochemical assays. Its unique structure allows it to serve as a probe for studying nucleic acid interactions, such as DNA-protein interactions and RNA folding. For example, a study published in *Nucleic Acids Research* utilized 9-Ethylguanine-labeled oligonucleotides to investigate the binding specificity of transcription factors to their target sequences.

The synthesis of 9-Ethylguanine involves several well-established chemical reactions. One common method involves the alkylation of guanine with an ethyl halide, typically under basic conditions. This reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity. The synthetic route can be optimized for large-scale production, making it feasible for both research and industrial applications.

The safety profile of 9-Ethylguanine is an important consideration for its use in both research and therapeutic settings. Extensive toxicological studies have shown that this compound is generally well-tolerated at low concentrations, with minimal adverse effects on non-target cells or tissues. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, 9-Ethylguanine (CAS No. 879-08-3) is a versatile compound with a wide range of applications in chemistry, biology, and pharmacology. Its unique structural features make it a valuable tool for studying nucleic acid dynamics and developing novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing our understanding of biological processes and improving human health.